2-(4-bromophenyl)-N-[(4-methoxyphenyl)methyl]acetamide

• IUPAC Name: 2-(4-bromophenyl)-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C16H16BrNO2/c1-20-15-8-4-13(5-9-15)11-18-16(19)10-12-2-6-14(17)7-3-12/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: WPHDQRPGYZDTFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CC2=CC=C(C=C2)Br
• Molecular Formula: C16H16BrNO2
• Molecular Weight: 334.21 g/mol

Description

2-(4-bromophenyl)-N-[(4-methoxyphenyl)methyl]acetamide is an organic compound that features a bromophenyl group and a methoxyphenyl group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromophenyl)-N-[(4-methoxyphenyl)methyl]acetamide typically involves the reaction of 4-bromoaniline with 4-methoxybenzyl chloride in the presence of a base such as sodium hydroxide. The reaction proceeds through nucleophilic substitution, forming the desired acetamide compound. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and advanced purification techniques such as recrystallization and chromatography can further improve the efficiency of the industrial process .

Chemical Reactions Analysis

Types of Reactions

2-(4-bromophenyl)-N-[(4-methoxyphenyl)methyl]acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The bromophenyl group can be reduced to a phenyl group using reducing agents like lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of phenyl derivatives.

Substitution: Formation of substituted acetamides with various functional groups.

Scientific Research Applications

2-(4-bromophenyl)-N-[(4-methoxyphenyl)methyl]acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential as a pharmaceutical agent due to its structural similarity to known bioactive compounds.

Industry: Utilized in the development of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-N-[(4-methoxyphenyl)methyl]acetamide involves its interaction with specific molecular targets such as enzymes or receptors. The bromophenyl and methoxyphenyl groups can participate in various non-covalent interactions, including hydrogen bonding, π-π stacking, and hydrophobic interactions, which contribute to its binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

• 2-(4-bromophenyl)-1-(4-methoxyphenyl)ethanone
• 4-(4-bromophenyl)-2-thiazolethiol
• 2-(4-bromophenyl)quinoxaline
• 2-(4-bromophenyl)oxirane

Uniqueness

2-(4-bromophenyl)-N-[(4-methoxyphenyl)methyl]acetamide is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties.